2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide

• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 2-(2-chloroanilino)-N-[(E)-1-cyclopropylethylideneamino]acetamide
• InChI: InChI=1S/C13H16ClN3O/c1-9(10-6-7-10)16-17-13(18)8-15-12-5-3-2-4-11(12)14/h2-5,10,15H,6-8H2,1H3,(H,17,18)/b16-9+
• InChI Key: UJNWRTHTKHHVQB-CXUHLZMHSA-N
• Isomeric SMILES: C/C(=N\NC(=O)CNC1=CC=CC=C1Cl)/C2CC2
• SMILES: CC(=NNC(=O)CNC1=CC=CC=C1Cl)C2CC2

Description

2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide, also known as CA-4, is a small molecule inhibitor that has shown potential in the field of cancer research. It belongs to the family of combretastatin A-4 analogues and is known for its ability to disrupt microtubule formation in tumor cells, leading to cell death.

Mechanism of Action

2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide works by binding to the colchicine site on tubulin, which is a protein that is essential for the formation of microtubules. By binding to this site, 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide prevents the polymerization of tubulin into microtubules, leading to the collapse of the microtubule network in tumor cells. This disruption of microtubule formation ultimately leads to cell death.
Biochemical and Physiological Effects:
2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in tumor cells, as well as inhibit angiogenesis, which is the process by which tumors develop new blood vessels to support their growth. Additionally, 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide has been shown to have anti-inflammatory effects, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide in lab experiments is its specificity for tumor cells. 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer therapy. However, one limitation of using 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide. One area of interest is the development of more efficient synthesis methods for 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide, which could lead to increased availability and lower costs. Additionally, further studies are needed to better understand the mechanism of action of 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide and to identify potential drug targets that could be used in combination with 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide to enhance its anticancer activity. Finally, there is a need for more clinical trials to evaluate the safety and efficacy of 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide in humans.

Synthesis Methods

The synthesis of 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide is a complex process that involves several steps. The starting material for the synthesis is 2-chloroaniline, which is reacted with ethyl 2-bromoacetate to form 2-(2-chloroanilino)acetate. This intermediate is then reacted with cyclopropylmethylamine to form 2-(2-chloroanilino)-N-cyclopropylmethylacetamide. Finally, the addition of hydrazine hydrate and acetic anhydride leads to the formation of 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide.

Scientific Research Applications

2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide has been extensively studied for its potential as an anticancer agent. It has been shown to be effective against a variety of cancer types, including colon, breast, and lung cancer. 2-(2-chloroanilino)-N'-(1-cyclopropylethylidene)acetohydrazide works by disrupting microtubule formation in tumor cells, leading to cell death. This mechanism of action has been shown to be effective in both in vitro and in vivo studies.